Cas no 88100-04-3 (Notoginsenoside Fa)
Notoginsenoside Fa structure
Product Name:Notoginsenoside Fa
CAS No:88100-04-3
MF:C59H100O27
MW:1241.40912246704
MDL:MFCD29904542
CID:1124029
Update Time:2024-10-26
Notoginsenoside Fa Chemical and Physical Properties
Names and Identifiers
-
- Notoginsenoside Fa
- (3beta,12beta)-20-[(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl O-beta-D-xylopyranosyl-(1→2)-O-beta-D-glucopyranosyl-(1→2)-beta-D-glucopyranoside
- NotoginsenosideFa
- (3β,12β)-20-[(6-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-12-hydroxydammar-24-en-3-yl O-β-D-xylopyranosyl-(1→2)-O-β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside (ACI)
-
- MDL: MFCD29904542
- Inchi: 1S/C59H100O27/c1-24(2)10-9-14-59(8,86-52-47(76)42(71)40(69)31(82-52)23-78-50-46(75)41(70)37(66)28(19-60)79-50)25-11-16-58(7)35(25)26(63)18-33-56(5)15-13-34(55(3,4)32(56)12-17-57(33,58)6)83-53-48(43(72)38(67)29(20-61)80-53)85-54-49(44(73)39(68)30(21-62)81-54)84-51-45(74)36(65)27(64)22-77-51/h10,25-54,60-76H,9,11-23H2,1-8H3
- InChI Key: HERICYNRBVMDFO-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC(C3C4C(CC5C(C4(C)CC3)(C)CCC3C5(CCC(C3(C)C)OC3C(OC4C(OC5C(O)C(O)C(O)CO5)C(O)C(O)C(CO)O4)C(O)C(O)C(CO)O3)C)O)(CC/C=C(\C)/C)C)O2)O1
Computed Properties
- Exact Mass: 1240.65000
- Monoisotopic Mass: 1240.64519791 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 27
- Heavy Atom Count: 86
- Rotatable Bond Count: 18
- Complexity: 2270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 34
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 436
- Molecular Weight: 1241.4
- XLogP3: -1.3
Experimental Properties
- Color/Form: Powder
- Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 235-240°C
- Solubility: Insuluble (2.1E-3 g/L) (25 ºC),
- PSA: 436.21000
- LogP: -3.73930
Notoginsenoside Fa Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0210-20mg |
Notoginsenoside Fa |
88100-04-3 | ≥96% | 20mg |
¥1600元 | 2023-09-15 | |
| TRC | N887525-1mg |
Notoginsenoside Fa |
88100-04-3 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | N887525-10mg |
Notoginsenoside Fa |
88100-04-3 | 10mg |
$1499.00 | 2023-05-17 | ||
| MedChemExpress | HY-N2530-5mg |
Notoginsenoside Fa |
88100-04-3 | ≥99.00% | 5mg |
¥2020 | 2025-04-15 | |
| MedChemExpress | HY-N2530-10mg |
Notoginsenoside Fa |
88100-04-3 | ≥99.00% | 10mg |
¥3430 | 2025-04-15 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHL84244-10MG |
Notoginsenoside Fa |
88100-04-3 | 10mg |
¥4478.66 | 2024-12-24 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1703-10mg |
Notoginsenoside Fa |
88100-04-3 | 98% | 10mg |
$85 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1703-20mg |
Notoginsenoside Fa |
88100-04-3 | 98% | 20mg |
$135 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S1589-1 mg |
Notoginsenoside Fa |
88100-04-3 | 99.71% | 1mg |
¥770.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T3S1589-5 mg |
Notoginsenoside Fa |
88100-04-3 | 99.71% | 5mg |
¥1850.00 | 2022-04-26 |
Notoginsenoside Fa Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
88100-04-3 (Notoginsenoside Fa) Related Products
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- 150626-51-0(b-D-Glucopyranoside, (1b,3b,12b)-3-(b-D-glucopyranosyloxy)-1,12-dihydroxydammar-24-en-20-yl6-O-b-D-glucopyranosyl- (9CI))
- 156009-83-5(b-D-Glucopyranoside, (3b,12b)-20-(b-D-glucopyranosyloxy)-12-hydroxydammar-24-en-3-yl O-b-D-xylopyranosyl-(1®2)-O-b-D-glucopyranosyl-(1®2)-)
- 120727-78-8(b-D-Glucopyranoside, (3b,7b)-20-(b-D-glucopyranosyloxy)-7-hydroxydammar-24-en-3-yl 2-O-(6-deoxy-a-L-mannopyranosyl)- (9CI))
- 112246-15-8(20(R)-Ginsenoside Rh2)
- 105609-19-6(Dammar-24-ene-3,12,19,20-tetrol; (3β,12β,20S)-form, 3-O-[β-D-Glucopyranosyl-(1→2)-β-D-glucopyranoside], 20-O-[β-D-xylopyranosyl-(1→6)-β-D-glucopyranoside])
- 105239-70-1(b-D-Glucopyranoside, (2a,3b,12b)-3-(b-D-glucopyranosyloxy)-2,12-dihydroxydammar-24-en-20-yl6-O-b-D-xylopyranosyl- (9CI))
- 156009-80-2(Vinaginsenoside R4)
- 156012-92-9(Vinaginsenoside R3)
- 110261-96-6(b-D-Glucopyranoside, (2a,3b)-3-(b-D-glucopyranosyloxy)-2-hydroxydammar-24-en-20-yl 6-O-(6-deoxy-a-L-mannopyranosyl)- (9CI))
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